Cas no 2229397-00-4 (3-methylpyridin-2-yl sulfamate)

• Product Name: 3-methylpyridin-2-yl sulfamate
• CAS No: 2229397-00-4
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 5903852
• PubChem ID: 67465511
• Update Time: 2025-11-07

3-methylpyridin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-methylpyridin-2-yl sulfamate
• 2229397-00-4
• EN300-1988564

• Inchi： 1S/C6H8N2O3S/c1-5-3-2-4-8-6(5)11-12(7,9)10/h2-4H,1H3,(H2,7,9,10)
• InChI Key： SGQWGKYXLTWCAP-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.7Ų

Additional information on 3-methylpyridin-2-yl sulfamate

3-Methylpyridin-2-yl Sulfamate (CAS No. 2229397-00-4): A Comprehensive Overview

3-Methylpyridin-2-yl sulfamate (CAS No. 2229397-00-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This sulfamate derivative is part of the broader class of pyridine-based compounds, which are widely studied for their versatility in pharmaceutical, agrochemical, and material science applications. The compound's molecular structure, characterized by a methyl group at the 3-position of the pyridine ring and a sulfamate moiety at the 2-position, contributes to its distinct reactivity and functionality.

The synthesis of 3-methylpyridin-2-yl sulfamate typically involves the reaction of 3-methylpyridin-2-amine with sulfamoyl chloride or related sulfonating agents. This process yields a compound with a molecular formula of C₆H₈N₂O₃S and a molecular weight of 188.20 g/mol. The presence of both the pyridine ring and the sulfamate group makes this compound particularly interesting for researchers exploring enzyme inhibition and bioactive molecule design. Recent studies have highlighted its potential as a scaffold for developing novel therapeutic agents, especially in the context of neurological disorders and metabolic diseases.

One of the most frequently searched questions related to 3-methylpyridin-2-yl sulfamate is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. This property is crucial for its formulation in potential drug delivery systems. Additionally, the compound's stability at room temperature and under acidic or basic conditions has been a topic of interest, particularly for researchers working on pH-sensitive applications.

In the pharmaceutical industry, 3-methylpyridin-2-yl sulfamate has been investigated for its potential role as a carbonic anhydrase inhibitor. Carbonic anhydrases are enzymes involved in critical physiological processes, and their inhibition has therapeutic implications for conditions like glaucoma, epilepsy, and obesity. The compound's ability to interact with these enzymes stems from its sulfamate group, which mimics the natural substrate of carbonic anhydrases. This has led to a surge in research exploring its structure-activity relationships (SAR) and optimization for enhanced efficacy.

Another area where 3-methylpyridin-2-yl sulfamate has shown promise is in agrochemical research. The compound's structural features make it a candidate for developing new herbicides and pesticides with improved selectivity and environmental safety. Researchers are particularly interested in its potential to target specific plant enzymes without affecting non-target organisms, aligning with the growing demand for sustainable agriculture solutions. This aligns with the current trend of searching for eco-friendly agrochemicals and green chemistry alternatives.

The market dynamics for 3-methylpyridin-2-yl sulfamate reflect its niche but growing importance. While it is not yet a widely commercialized compound, its demand is steadily increasing among research institutions and pharmaceutical companies engaged in drug discovery. The compound is typically supplied by specialized chemical manufacturers and custom synthesis providers, with purity levels ranging from 95% to 98%. Pricing trends indicate a premium for high-purity grades, especially those tailored for biological assays and preclinical studies.

From a regulatory perspective, 3-methylpyridin-2-yl sulfamate is not classified as a hazardous substance under major global frameworks such as REACH or OSHA. However, standard laboratory safety practices should be followed when handling the compound, including the use of personal protective equipment (PPE) and proper ventilation. This safety profile makes it an attractive candidate for further development, as it reduces the regulatory hurdles associated with more hazardous chemicals.

Recent advancements in computational chemistry and molecular modeling have opened new avenues for exploring the potential of 3-methylpyridin-2-yl sulfamate. Virtual screening and docking studies have identified additional biological targets for the compound, suggesting broader applications beyond its current scope. These findings have sparked interest in its use for cancer therapy and anti-inflammatory agents, topics that are highly searched in the context of drug discovery and precision medicine.

In conclusion, 3-methylpyridin-2-yl sulfamate (CAS No. 2229397-00-4) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with its favorable safety profile, make it a valuable tool for researchers and industry professionals alike. As scientific understanding of its properties and potential grows, so too will its role in addressing some of the most pressing challenges in healthcare and sustainable technology.